5-amino-4-(1H-1,3-benzodiazol-2-yl)-1-(3,4-dimethoxyphenyl)-2,3-dihydro-1H-pyrrol-3-one

• IUPAC Name: 4-(1H-benzimidazol-2-yl)-1-(3,4-dimethoxyphenyl)-5-imino-2H-pyrrol-3-ol
• InChI: InChI=1S/C19H18N4O3/c1-25-15-8-7-11(9-16(15)26-2)23-10-14(24)17(18(23)20)19-21-12-5-3-4-6-13(12)22-19/h3-9,20,24H,10H2,1-2H3,(H,21,22)
• InChI Key: GFHGKQHHPSQUGH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2CC(=C(C2=N)C3=NC4=CC=CC=C4N3)O)OC
• Molecular Formula: C19H18N4O3
• Molecular Weight: 350.4 g/mol

Description

5-amino-4-(1H-1,3-benzodiazol-2-yl)-1-(3,4-dimethoxyphenyl)-2,3-dihydro-1H-pyrrol-3-one is a useful research compound. Its molecular formula is C19H18N4O3 and its molecular weight is 350.378. The purity is usually 95%.
BenchChem offers high-quality 5-amino-4-(1H-1,3-benzodiazol-2-yl)-1-(3,4-dimethoxyphenyl)-2,3-dihydro-1H-pyrrol-3-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-amino-4-(1H-1,3-benzodiazol-2-yl)-1-(3,4-dimethoxyphenyl)-2,3-dihydro-1H-pyrrol-3-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anticancer Potential

5-Amino-4-(1H-1,3-benzodiazol-2-yl)-1-(3,4-dimethoxyphenyl)-2,3-dihydro-1H-pyrrol-3-one and its derivatives have been explored for their potential in antimicrobial and anticancer applications. A study by Hafez, El-Gazzar, and Al-Hussain (2016) synthesized novel pyrazole derivatives with potent antimicrobial and higher anticancer activity than the reference drug doxorubicin (Hafez, El-Gazzar, & Al-Hussain, 2016).

Structural and Molecular Studies

Research by Şahin et al. (2011) involved the synthesis of compounds related to 5-amino-4-(1H-1,3-benzodiazol-2-yl)-1-(3,4-dimethoxyphenyl)-2,3-dihydro-1H-pyrrol-3-one. These compounds were characterized using various techniques like X-ray diffraction, demonstrating their structural and molecular properties (Şahin et al., 2011).

Antibacterial Agents

A study by Palkar et al. (2017) designed novel analogs with promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, highlighting the compound's role in combating bacterial infections (Palkar et al., 2017).

Effect on Liver and Colon in Colorectal Carcinogenesis

Kuznietsova et al. (2013) investigated the effect of derivatives of 5-amino-4-(1H-1,3-benzodiazol-2-yl)-1-(3,4-dimethoxyphenyl)-2,3-dihydro-1H-pyrrol-3-one on the liver and colon in rats with chemically induced carcinogenesis. The compounds showed protective properties against DNA oxidative modifications (Kuznietsova et al., 2013).

Antimicrobial Activity of Triazolo-Thiadiazoles

Research by Idrees, Kola, and Siddiqui (2019) reported the synthesis of novel compounds with significant antimicrobial activities, showcasing another potential application in the field of infectious diseases (Idrees, Kola, & Siddiqui, 2019).